n-Dipropylamine-d4 Hydrochloride

• CAS No.: 1329834-71-0
• Molecular Formula: C6H16ClN
• Molecular Weight: 141.675
• IUPAC Name: 1,1-dideuterio-N-(1,1-dideuteriopropyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C6H15N.ClH/c1-3-5-7-6-4-2;/h7H,3-6H2,1-2H3;1H/i5D2,6D2
• InChI Key: GAZIBGHLWYHBDT-NXMSQKFDSA-N
• SMILES: CCCNCCC.Cl
• Synonyms: Di-n-propylamine-d4 Hydrochloride; Dipropanamine-d4 Hydrochlroide; N,N-Dipropylamine-d4 Hydrochloride; N-Propyl-1-propanamine-d4 Hydrochloride

Description

n-Dipropylamine-d4 Hydrochloride is a deuterated analog of n-dipropylamine hydrochloride, where four hydrogen atoms in the propyl chains are replaced by deuterium. This isotopic labeling enhances its utility in analytical chemistry, particularly in mass spectrometry and nuclear magnetic resonance (NMR) studies, where deuterium substitution minimizes interference from protonated species . The non-deuterated base compound, n-dipropylamine (CAS 142-84-7), is a secondary amine with two n-propyl groups bonded to the nitrogen atom. The hydrochloride salt form improves stability and solubility for experimental applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Deuterated amine hydrochlorides with structural or functional similarities to n-Dipropylamine-d4 Hydrochloride include the following:

Structural and Isotopic Variations

• Deuterium Substitution Patterns: this compound: Deuteration occurs on the propyl chains (positions unspecified in available data), likely at the β- or γ-positions to the nitrogen . 2-(N,N-Diethylamino)ethyl-d4-chloride hydrochloride (CAS 1219805-94-3): Features deuterium on the ethyl group and the ethylene backbone, with a diethylaminoethyl substituent . 2-(N,N-Dimethyl-d3-amino)ethyl-d4-chloride hydrochloride (CAS 1253176-81-6): Contains three deuteriums on each methyl group and four on the ethylene backbone .
• Molecular Formula and Weight: Compound Name CAS RN Molecular Formula Molecular Weight (g/mol)* this compound Not specified C₆H₁₁D₄N·HCl ~165.7 (estimated) 2-(N,N-Diethylamino)ethyl-d4-chloride hydrochloride 1219805-94-3 C₆H₁₀ClD₄N·ClH 241.2 2-(N,N-Dimethyl-d3-amino)ethyl-d4-chloride hydrochloride 1253176-81-6 C₄H₆ClD₄N·ClH 202.1 N,N-Dipropyl-4-heptylamine hydrochloride 72299-33-3 C₁₃H₃₀N·HCl 262.3 *Calculated based on molecular formulas from .

Functional and Regulatory Differences

• Functional Groups: this compound retains a simple secondary amine structure, whereas derivatives like 2-(N,N-Diethylamino)ethyl-d4-chloride hydrochloride incorporate a chlorinated ethyl group, enabling reactivity in alkylation reactions . N,N-Dipropyl-4-heptylamine hydrochloride (CAS 72299-33-3) introduces a heptyl chain, increasing hydrophobicity compared to the parent compound .
• No regulatory data are available for this compound in the provided evidence.